(3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one

• IUPAC Name: (3S,6S)-3-amino-6-(fluoromethyl)piperidin-2-one
• InChI: InChI=1S/C6H11FN2O/c7-3-4-1-2-5(8)6(10)9-4/h4-5H,1-3,8H2,(H,9,10)/t4-,5-/m0/s1
• InChI Key: GANRAQVVLLVVCG-WHFBIAKZSA-N
• Canonical SMILES: C1CC(C(=O)NC1CF)N
• Isomeric SMILES: C1C[C@@H](C(=O)N[C@@H]1CF)N
• Molecular Formula: C6H11FN2O
• Molecular Weight: 146.16 g/mol

Description

(3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one, also known as FMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FMA is a piperidine derivative that has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

(3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one acts as an acetylcholinesterase inhibitor, which leads to an increase in the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in cognitive function, and its deficiency has been linked to various neurological disorders. (3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one has also been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects:
(3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one has been shown to have an impact on the levels of neurotransmitters in the brain, including acetylcholine and dopamine. The increase in acetylcholine levels can lead to an improvement in cognitive function, while the modulation of dopamine levels can have an impact on mood and behavior.

Advantages and Limitations for Lab Experiments

(3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one has several advantages for use in lab experiments, including its ability to inhibit acetylcholinesterase and its affinity for the dopamine D2 receptor. However, there are also limitations to its use, including the potential for toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research and development of (3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one, including the exploration of its potential as a drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia. Further research is also needed to fully understand its mechanism of action and to determine its safety and efficacy in humans. Additionally, the development of new synthesis methods for (3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one could lead to the production of more potent and selective compounds for use in scientific research.
In conclusion, (3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one is a promising compound that has shown potential for use in drug discovery and development. Its ability to inhibit acetylcholinesterase and its affinity for the dopamine D2 receptor make it a promising candidate for the treatment of various neurological disorders. However, further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

(3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one can be synthesized using various methods, including the Mannich reaction, reductive amination, and nucleophilic addition. The most commonly used method involves the Mannich reaction, which involves the condensation of formaldehyde, an amine, and an enone. The synthesis of (3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one using the Mannich reaction has been well-documented in scientific literature.

Scientific Research Applications

(3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one has been used in scientific research as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. (3S,6S)-6-(Fluoromethyl)-3-aminopiperidin-2-one has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the breakdown of acetylcholine. The inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine, which is a neurotransmitter that is involved in cognitive function.